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Compound of Interest

Compound Name: Brolamfetamine hydrobromide
CAS No.: 53581-53-6
Cat. No.: B1593749
Get Quote
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Executive Summary

Brolamfetamine (DOB) is a potent serotonergic hallucinogen of the phenethylamine class.[1]
While often referenced in its freebase form or as a hydrochloride salt, the Hydrobromide (HBr)
salt presents unique analytical challenges due to the presence of two bromine atoms—one
covalently bonded to the aromatic ring and one existing as an ionic counter-ion.

This guide details the precise theoretical calculation of its molecular weight (MW) and provides
a rigorous, self-validating experimental protocol to determine its formula.[2] The methodology
integrates High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR),
and Gravimetric Analysis to distinguish the HBr salt from analogues.[2]

Theoretical Framework & Stoichiometry

To determine the precise molecular weight, we must distinguish between the Monoisotopic
Mass (essential for Mass Spectrometry) and the Average Molecular Weight (essential for
dosing and molarity calculations).

2.1 Chemical Identity
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e IUPAC Name: 1-(4-bromo-2,5-dimethoxyphenyl)propan-2-amine hydrobromide[2][3][4]
» Freebase Formula:
e Target Salt Formula:

(Total:

)

2.2 The Bromine Isotope Effect

Bromine exists as two stable isotopes:
(50.69%) and
(49.31%).

o Freebase (1 Br): Exhibits a 1:1 isotopic doublet (

).

o HBr Salt (2 Br): Exhibits a 1:2:1 isotopic triplet (

2.3 Calculated Values Table
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Freebase ( Hydrobromide Salt (
Parameter
) )
Monoisotopic Mass (
273.0364 Da 352.9626 Da
)
Average Molecular Weight 274.15 g/mol 355.07 g/mol
Exact Mass (
275.0344 Da 356.9585 Da

)

Critical Note: In standard LC-MS (ESI+), the salt dissociates. You will detect the cation

(Freebase + H

), not the neutral salt. The "Determination” of the salt form requires confirming the

anion separately.

Experimental Protocol: Step-by-Step Determination

This workflow validates the structure, the specific halogen substitution, and the counter-ion

identity.
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Figure 1: Analytical workflow for the complete characterization of Brolamfetamine HBr.

Phase 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Determine the exact mass of the parent cation and verify the presence of the
aromatic bromine.
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e Preparation: Dissolve 1 mg of sample in 1 mL methanol (LC-MS grade).
e Instrument: Q-TOF or Orbitrap (ESI Positive Mode).
o Target Observation:

o Look for the protonated molecule

o Monoisotopic Peak:
274.0443 (Calculated for

).

o Isotope Pattern: You must see a doublet at

274.04 and 276.04 with nearly equal intensity (100% : 97%). This confirms the presence of
one bromine on the organic skeleton.

Phase 2: Counter-lon Determination (The "HBr" Confirmation)
Objective: Distinguish between DOB HCI (MW 310.6) and DOB HBr (MW 355.07).[3]

e Qualitative (Silver Nitrate Test):
o Dissolve ~5 mg sample in deionized water.

o Add 2 drops of

o Result: A pale yellow precipitate (AgBr) indicates Bromide. (Note: Chloride gives a pure

white precipitate, AgCI).
¢ Quantitative (Gravimetric or IC):

o lon Chromatography (IC): Run against standard Br- and CI- curves.[2]
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o Stoichiometry Check: If the substance is pure DOB HBr, the Bromide anion should
account for 22.5% of the total mass (

Phase 3: Structural Validation (NMR)

Objective: Confirm the 2,5-dimethoxy substitution pattern (differentiating it from 2,4 or 3,4
isomers).

e Solvent: DMSO-

(preferred to prevent exchange of amine protons).
o Key Signals (

NMR, 400 MHz):

o Aromatic Protons: Two singlets at

ppm and

ppm. Crucial: The lack of splitting (singlets) confirms the protons are para to each other
(positions 3 and 6), validating the 2,5-substitution.

o Methoxy Groups: Two singlets at
ppm (6H total).

o Amine: Broad singlet (exchangeable) at
ppm (ammonium form in salt).

Data Interpretation & Logic

To finalize the "Determination,” we fuse the data streams. The logic must follow this isotopic
branching path:
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Figure 2: Decision tree for confirming halogenation and salt form based on spectral data.

Conclusion

The precise molecular weight of Brolamfetamine HBr is 355.07 g/mol .[4]

For research and forensic applications, reporting the "Formula Weight" (FW) of 355.07 is
standard. However, for high-resolution mass spectrometry screening, the target ion is

with a monoisotopic mass of 274.0443.[2]

Any certificate of analysis (CoA) for this compound must include:

e HRMS: To confirm the C11H16BrNO2 skeleton.
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¢ Elemental Analysis (CHN) or IC: To confirm the HBr stoichiometry (1:1).

e NMR: To confirm the 2,5-regioisomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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